molecular formula C20H24ClN3O2 B5645292 8-[(7-chloro-1-methyl-1H-indol-2-yl)carbonyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one

8-[(7-chloro-1-methyl-1H-indol-2-yl)carbonyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one

Cat. No. B5645292
M. Wt: 373.9 g/mol
InChI Key: WPAYASCICNFCAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

Synthesis of compounds related to "8-[(7-chloro-1-methyl-1H-indol-2-yl)carbonyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one" often involves multi-step synthetic routes, starting from readily available precursors. For example, 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, which share a similar spirocyclic backbone, have been synthesized for screening as antihypertensive agents, showcasing the versatility of the spirocyclic core for generating compounds with potential biological activity (Caroon et al., 1981).

Molecular Structure Analysis

The molecular structure of spirocyclic compounds often contributes significantly to their pharmacological properties. For instance, the crystal structure analysis of similar compounds reveals a complex three-dimensional architecture that can interact with biological targets in a highly specific manner, affecting the compound's binding affinity and activity (Wang et al., 2011).

Chemical Reactions and Properties

Compounds with a diazaspirodecanone core can undergo various chemical reactions, enabling the introduction of different functional groups. This versatility facilitates the exploration of structure-activity relationships (SAR) to optimize pharmacological profiles. For example, modifications at specific positions of the spirocyclic core have been investigated for their effects on antihypertensive and neuroprotective activities (Tóth et al., 1997).

Physical Properties Analysis

The physical properties of spirocyclic compounds, such as solubility, melting point, and crystal structure, are crucial for their pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). For instance, the solubility and stability of these compounds can be significantly influenced by their crystal form, which is important for drug formulation (Wang et al., 2011).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, of "8-[(7-chloro-1-methyl-1H-indol-2-yl)carbonyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one" and related compounds, are influenced by the spirocyclic core and the substituents attached to it. These properties are critical for the compound's mechanism of action, as they determine how the compound interacts with its biological target. Studies on similar compounds have shown that modifications on the spirocyclic core can lead to significant changes in biological activity, highlighting the importance of chemical properties in drug design (Shukla et al., 2016).

properties

IUPAC Name

8-(7-chloro-1-methylindole-2-carbonyl)-2-ethyl-2,8-diazaspiro[4.5]decan-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24ClN3O2/c1-3-23-13-20(12-17(23)25)7-9-24(10-8-20)19(26)16-11-14-5-4-6-15(21)18(14)22(16)2/h4-6,11H,3,7-10,12-13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WPAYASCICNFCAP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CC2(CCN(CC2)C(=O)C3=CC4=C(N3C)C(=CC=C4)Cl)CC1=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24ClN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

373.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-[(7-chloro-1-methyl-1H-indol-2-yl)carbonyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.